Cas no 1361773-68-3 (2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine)

• Product Name: 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine
• CAS No: 1361773-68-3
• MF: C₁₇H₈Cl₄N₂O₂
• MW: 414.069620132446
• CID: 4798983
• Update Time: 2025-07-15

2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine

• Inchi： 1S/C17H8Cl4N2O2/c18-9-1-3-14(20)12(5-9)16-7-11(23(24)25)8-17(22-16)13-6-10(19)2-4-15(13)21/h1-8H
• InChI Key： VHNBXGOSNNPVLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=C(C2C=C(C=CC=2Cl)Cl)N=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 444
• XLogP3: 6.5
• Topological Polar Surface Area: 58.7

Additional information on 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine

2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine (CAS No. 1361773-68-3): An Overview of Its Properties and Applications

2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine (CAS No. 1361773-68-3) is a compound that has garnered significant attention in the field of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine.

The chemical structure of 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine is characterized by a pyridine ring substituted with two 2,5-dichlorophenyl groups at the 2 and 6 positions and a nitro group at the 4 position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The synthesis of 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine can be achieved through several routes. One common method involves the reaction of 4-chloronitrobenzene with 2,5-dichlorophenylboronic acid in the presence of a palladium catalyst. This Suzuki coupling reaction is widely used in organic synthesis due to its high efficiency and mild reaction conditions. Another approach involves the nitration of 2,6-bis(2,5-dichlorophenyl)pyridine using a mixture of nitric acid and sulfuric acid. Both methods have been reported in the literature with varying degrees of yield and purity.

In terms of its biological activity, recent studies have shown that 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine exhibits potent antimicrobial activity against a range of bacterial strains. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of key metabolic pathways.

Beyond its antimicrobial properties, 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine has also shown promise as an anticancer agent. Research conducted at a leading cancer research institute found that this compound selectively targets cancer cells while sparing normal cells. The selective toxicity is attributed to its ability to induce apoptosis (programmed cell death) in cancer cells by activating specific signaling pathways. These findings suggest that 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its biological activities, 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine has potential applications in materials science. The presence of multiple chlorine atoms and a nitro group makes it an excellent candidate for use in photovoltaic materials and organic electronics. Recent studies have explored its use as a dopant in organic semiconductors, where it enhances charge transport properties and improves device performance.

The environmental impact of 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine is another important consideration. While it is not classified as a hazardous substance under current regulations, it is essential to handle this compound with care to prevent environmental contamination. Proper waste disposal methods should be followed to ensure that any residual material is safely managed.

In conclusion, 2,6-Bis(2,5-dichlorophenyl)-4-nitropyridine (CAS No. 1361773-68-3) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, it is likely that this compound will play an increasingly important role in various scientific fields.